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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B15621564 Get Quote

Technical Support Center: Protein Kinase C (19-
36)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

Protein Kinase C (19-36) pseudosubstrate inhibitor peptide.

Frequently Asked Questions (FAQs)
Q1: What is Protein Kinase C (19-36) and how does it work?

A: Protein Kinase C (19-36), often abbreviated as PKC (19-36), is a synthetic peptide that

corresponds to the pseudosubstrate sequence (residues 19-36) of many Protein Kinase C

(PKC) isoforms.[1][2][3] This peptide mimics the natural substrate of PKC but lacks the serine

or threonine residue that gets phosphorylated. By binding to the substrate-binding site of the

PKC catalytic domain, it competitively inhibits the kinase activity, preventing the

phosphorylation of genuine substrates.[1]

Q2: What is the amino acid sequence of PKC (19-36)?

A: The amino acid sequence for the α/β pseudo-substrate peptide PKC (19-36) is

RFARKGALRQKNVHEVKN.[1]

Q3: What is the primary application of PKC (19-36) in research?
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A: PKC (19-36) is primarily used as a specific inhibitor to probe the physiological roles of PKC

in various cellular signaling pathways.[4] Its applications include studying processes like cell

proliferation, apoptosis, differentiation, and cytoskeletal organization.

Q4: Is PKC (19-36) isoform-specific?

A: The pseudosubstrate sequence is highly conserved among the conventional and novel PKC

isoforms. Therefore, PKC (19-36) is generally considered a broad-spectrum inhibitor of these

PKC isoforms.[4] Some studies have explored modifications to the pseudosubstrate sequence

to achieve isoform-specificity.

Q5: How should I store the lyophilized PKC (19-36) peptide?

A: Lyophilized PKC (19-36) peptide is stable when stored at -20°C or -80°C.[5][6] For long-term

storage, -80°C is recommended. Keep the vial tightly sealed and protected from moisture.

Troubleshooting Guides
Problem 1: The PKC (19-36) peptide is difficult to
dissolve.
Possible Cause & Solution:

Inappropriate Solvent: While many sources suggest solubility in aqueous buffers like PBS,

the peptide's charge and hydrophobicity can influence its solubility.

Recommendation: Start by attempting to dissolve the peptide in sterile, purified water or a

common buffer like PBS (pH 7.4).[5][6][7]

Troubleshooting: If solubility is poor, you can try the following:

Sonication: Briefly sonicate the solution in a water bath to aid dissolution.[8]

pH Adjustment: Since the peptide is basic (net positive charge), dissolving it in a slightly

acidic solution (e.g., buffer with pH 5-6) may improve solubility.[8]

Organic Solvents: For highly hydrophobic preparations, a small amount of an organic

solvent like DMSO or DMF can be used to initially dissolve the peptide, followed by a
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gradual dilution with the aqueous buffer.[6] Ensure the final concentration of the organic

solvent is compatible with your experimental system.

Workflow for Peptide Reconstitution:
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Start: Lyophilized Peptide Vial

Centrifuge vial briefly to pellet powder

Allow vial to warm to room temperature

Add recommended solvent (e.g., sterile water or PBS)

Vortex gently

Visually inspect for complete dissolution

Briefly sonicate if not fully dissolved

No

Store reconstituted peptide at -20°C or -80°C in aliquots

Yes

Inspect again for clarity

Yes

End: Peptide solution ready for use

If still not dissolved, consider alternative solvents
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Start: Suspected Peptide Aggregation

Visually inspect for precipitates/cloudiness

Perform Spectrophotometry (Turbidity/UV-Vis Scan)

Cloudy/Precipitates Present Solution is Clear

Consider advanced methods: DLS or SEC

Aggregation Indicated

Filter solution through a 0.22 µm filter

If aggregation is suspected but not confirmed

Re-test for activity

No Aggregation Detected

Discard and prepare fresh solution from new lyophilized stock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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